3-((3R,4R)-3-((6-Aminopyrimidin-4-yl)(methyl)amino)-4-methylpiperidin-1-yl)-3-oxopropanenitrile
Catalog No.
S9102809
CAS No.
1640971-60-3
M.F
C14H20N6O
M. Wt
288.35 g/mol
Availability
Inquiry
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CAS Number
1640971-60-3
Product Name
3-((3R,4R)-3-((6-Aminopyrimidin-4-yl)(methyl)amino)-4-methylpiperidin-1-yl)-3-oxopropanenitrile
IUPAC Name
3-[(3R,4R)-3-[(6-aminopyrimidin-4-yl)-methylamino]-4-methylpiperidin-1-yl]-3-oxopropanenitrile
Molecular Formula
C14H20N6O
Molecular Weight
288.35 g/mol
InChI
InChI=1S/C14H20N6O/c1-10-4-6-20(14(21)3-5-15)8-11(10)19(2)13-7-12(16)17-9-18-13/h7,9-11H,3-4,6,8H2,1-2H3,(H2,16,17,18)/t10-,11+/m1/s1
InChI Key
ZLDFVEOEPGYRPF-MNOVXSKESA-N
Canonical SMILES
CC1CCN(CC1N(C)C2=NC=NC(=C2)N)C(=O)CC#N
Isomeric SMILES
C[C@@H]1CCN(C[C@@H]1N(C)C2=NC=NC(=C2)N)C(=O)CC#N
XLogP3
0.7
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
288.16985928 g/mol
Monoisotopic Mass
288.16985928 g/mol
Heavy Atom Count
21
UNII
DH976M4JSH
Dates
Last modified: 06-24-2024
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